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Abstract
Esomeprazole, the S-enantiomer of omeprazole, is a widely used proton pump inhibitor for the

treatment of acid-related gastrointestinal disorders. While the magnesium salt is the most

common formulation, the strontium salt of esomeprazole offers an alternative with distinct

physicochemical properties. This technical guide provides an in-depth analysis of the crystal

structure and known polymorphic forms of esomeprazole strontium, compiling available data

from patents and regulatory filings. The guide focuses on the well-characterized tetrahydrate

crystalline form, while also discussing the anhydrous form and potential, yet unconfirmed,

polymorphs. Detailed experimental protocols for synthesis and characterization are provided,

along with a comparative analysis of the physicochemical properties.

Introduction
Esomeprazole strontium is a salt form of esomeprazole, a proton pump inhibitor that

suppresses gastric acid secretion.[1][2] The choice of the salt form of an active pharmaceutical

ingredient (API) is critical in drug development as it can significantly influence properties such

as solubility, stability, and bioavailability. Esomeprazole has been formulated with various

cations, including magnesium, sodium, potassium, and strontium.[3][4][5] The strontium salt, in

particular, has been developed as a stable crystalline tetrahydrate.[6] Understanding the solid-
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state chemistry, including the crystal structure and potential for polymorphism, of

esomeprazole strontium is crucial for formulation development, quality control, and regulatory

compliance.

Polymorphism, the ability of a compound to exist in two or more crystalline forms with different

arrangements of molecules in the crystal lattice, can impact the therapeutic efficacy and

manufacturability of a drug product. While extensive polymorphic studies have been conducted

on other esomeprazole salts, the publicly available information on esomeprazole strontium
polymorphism is limited. This guide aims to consolidate the existing knowledge on the crystal

structure and polymorphism of esomeprazole strontium.

Crystalline Forms of Esomeprazole Strontium
The majority of published literature and patent documents describe a stable crystalline

tetrahydrate of esomeprazole strontium. An anhydrous form is also mentioned, although

detailed characterization is scarce. There are also unverified mentions of other polymorphic

forms.

Esomeprazole Strontium Tetrahydrate
The most well-documented form is a crystalline tetrahydrate of esomeprazole strontium.[6]

This form is described as a white to almost white crystalline powder.[1]

Molecular and Structural Information:

Property Value Reference

Molecular Formula (C₁₇H₁₈N₃O₃S)₂Sr · 4H₂O [7]

Molecular Weight 848.50 g/mol [7]

Structure

Two esomeprazole molecules

and four water molecules are

coordinated to a strontium ion

(Sr²⁺).

[6]

Physicochemical Characterization:
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The tetrahydrate form has been characterized using various analytical techniques.

The XRPD spectrum of esomeprazole strontium tetrahydrate exhibits a distinct pattern of

characteristic peaks.
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Data sourced from patent EP1780207B1[6]
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Differential Scanning Calorimetry (DSC) of the tetrahydrate shows a characteristic endothermic

peak followed by an exothermic peak.

Thermal Event
Onset
Temperature
(°C)

Peak
Temperature
(°C)

Enthalpy (J/g) Reference

Endotherm ~100 ~118 ~179 [6]

Exotherm ~203 ~211 ~451 [6]

The endotherm is likely associated with the loss of water of hydration, while the exotherm

indicates decomposition. The melting point has been reported to be around 202°C.[6]

The IR spectrum (KBr) of esomeprazole strontium tetrahydrate shows characteristic

absorption bands.
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Data sourced from patent EP1780207B1[8]

Anhydrous Esomeprazole Strontium
An anhydrous form of esomeprazole strontium is also recognized, though detailed

characterization data is not readily available in the public domain.

Molecular Information:
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Property Value Reference

Molecular Formula (C₁₇H₁₈N₃O₃S)₂Sr [9]

Molecular Weight 776.44 g/mol [10]

Further research is required to fully characterize the physicochemical properties and stability of

the anhydrous form.

Potential Polymorphic Forms (Unverified)
A Chinese patent application (CN110526899A) makes a brief and untranslated mention of

"esomeprazole strontium α type, β type, κ type recruit's formula crystalline". However, this

document does not provide any experimental data, such as XRPD, DSC, or IR spectra, to

support the existence and characterize these forms. Therefore, the existence of these

polymorphs remains unconfirmed and requires further investigation.

Experimental Protocols
The following are detailed methodologies for the synthesis and characterization of

esomeprazole strontium tetrahydrate, as cited in patent literature.

Synthesis of Esomeprazole Strontium Tetrahydrate
Method 1: From Esomeprazole Free Base and Strontium Hydroxide

Procedure:

Dissolve esomeprazole free base in methanol.

Separately, dissolve strontium hydroxide octahydrate in methanol.

Slowly add the strontium hydroxide solution to the esomeprazole solution with stirring at

room temperature.

Continue stirring the mixture for approximately 3 hours.

Filter the resulting precipitate.
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Wash the filtered solid with methanol.

Dry the product at 45°C for 12 hours to yield a white crystalline powder.[6]

Method 2: From an Alkali Salt of Esomeprazole and a Strontium Salt

Procedure:

Dissolve an alkali salt of esomeprazole (e.g., sodium or potassium salt) in water at room

temperature.

Separately, dissolve strontium chloride hexahydrate in water.

Slowly add the strontium chloride solution to the esomeprazole salt solution.

Stir the reaction mixture at room temperature for 1 to 2 hours.

Filter the precipitated solid.

Wash the wet cake with water.

Air dry the product at a temperature ranging from 40°C to 45°C.[3]

Characterization Methods
X-Ray Powder Diffraction (XRPD): XRPD patterns are typically recorded on a diffractometer

using Cu Kα radiation. The instrument is operated at a specific voltage and current (e.g., 45

kV and 40 mA). Data is collected over a 2θ range, for example, from 2° to 40°, with a defined

step size and time per step.

Differential Scanning Calorimetry (DSC): DSC thermograms are obtained by heating a

sample in a sealed aluminum pan at a constant heating rate (e.g., 5°C/min or 10°C/min)

under a nitrogen purge.

Infrared (IR) Spectroscopy: IR spectra are typically recorded using the KBr pellet method on

an FT-IR spectrometer over a specific wavenumber range (e.g., 4000-400 cm⁻¹).
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Karl Fischer Titration: Water content is determined using a Karl Fischer titrator to confirm the

hydration state of the crystalline form.

Visualization of Relationships and Workflows
The following diagrams illustrate the synthesis and characterization workflow for

esomeprazole strontium.
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Caption: General synthesis workflow for esomeprazole strontium tetrahydrate.
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Caption: Analytical workflow for the characterization of esomeprazole strontium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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